Cas no 1261928-94-2 (2-(3-Chlorophenyl)-4-fluorobenzoic acid)

• Product Name: 2-(3-Chlorophenyl)-4-fluorobenzoic acid
• CAS No: 1261928-94-2
• MF: C₁₃H₈ClFO₂
• MW: 250.652826309204
• MDL: MFCD13288082
• CID: 2622138
• PubChem ID: 53211693
• Update Time: 2025-04-21

2-(3-Chlorophenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-5-fluoro-[1,1'-biphenyl]-2-carboxylic acid
• 2-(3-CHLOROPHENYL)-4-FLUOROBENZOIC ACID
• JPSQIIDPSOAXHD-UHFFFAOYSA-N
• AKOS010479569
• 3'-Chloro-5-fluoro[1,1'-biphenyl]-2-carboxylic acid
• MFCD13288082
• SCHEMBL16438509
• 1261928-94-2
• DTXSID60681430
• 2-(3-Chlorophenyl)-4-fluorobenzoic acid, 95%
• 2-(3-Chlorophenyl)-4-fluorobenzoic acid

• MDL： MFCD13288082
• Inchi： 1S/C13H8ClFO2/c14-9-3-1-2-8(6-9)12-7-10(15)4-5-11(12)13(16)17/h1-7H,(H,16,17)
• InChI Key： JPSQIIDPSOAXHD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=C(C=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 250.0196853Da
• Monoisotopic Mass: 250.0196853Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų